Cas no 1704296-43-4 (4-(2-bromo-5-fluorophenyl)but-3-en-2-amine)

• Product Name: 4-(2-bromo-5-fluorophenyl)but-3-en-2-amine
• CAS No: 1704296-43-4
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 6016907
• PubChem ID: 108402004
• Update Time: 2025-05-21

4-(2-bromo-5-fluorophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-5-fluorophenyl)but-3-en-2-amine
• EN300-1897311
• 1704296-43-4

• Inchi： 1S/C10H11BrFN/c1-7(13)2-3-8-6-9(12)4-5-10(8)11/h2-7H,13H2,1H3/b3-2+
• InChI Key： SDTQXMQOHRQPPW-NSCUHMNNSA-N
• SMILES： BrC1C=CC(=CC=1/C=C/C(C)N)F

Computed Properties

• Exact Mass: 243.00589g/mol
• Monoisotopic Mass: 243.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2-bromo-5-fluorophenyl)but-3-en-2-amine

4-(2-bromo-5-fluorophenyl)but-3-en-2-amine: A Comprehensive Overview

The compound 4-(2-bromo-5-fluorophenyl)but-3-en-2-amine, also known by its CAS number 1704296-43-4, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of aminobutene derivatives, characterized by its unique structure that combines a brominated aromatic ring with an amino group and a double bond. The presence of both bromine and fluorine substituents on the aromatic ring introduces interesting electronic and steric properties, making this compound a valuable substrate for further chemical modifications and applications.

Recent studies have highlighted the importance of aminobutene derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The but-3-en-2-amine moiety in this compound is known to exhibit significant biological activity, making it a promising candidate for further exploration in medicinal chemistry. Researchers have also shown interest in the potential of this compound as a building block for constructing more complex molecules with enhanced pharmacological properties.

The synthesis of 4-(2-bromo-5-fluorophenyl)but-3-en-2-amine involves a multi-step process that typically begins with the bromination and fluorination of an aromatic ring. The introduction of the amino group and the formation of the double bond are critical steps that require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize these steps, leading to more efficient and scalable production methods.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, revealing that it is resistant to hydrolysis under neutral conditions but can undergo decomposition under strongly acidic or basic environments. These properties make it suitable for use in a wide range of chemical reactions, including coupling reactions, Michael additions, and cycloadditions.

The application of 4-(2-bromo-5-fluorophenyl)but-3-en-2-amine extends beyond traditional organic synthesis. Recent research has focused on its potential as a precursor for the development of novel pharmaceutical agents, particularly in the field of oncology. Studies have demonstrated that this compound can serve as a scaffold for designing inhibitors targeting key enzymes involved in cancer cell proliferation and metastasis. Additionally, its ability to form stable covalent bonds with certain proteins makes it a valuable tool in drug delivery systems.

In conclusion, 4-(2-bromo-5-fluorophenyl)but-3-en-2-amine is a versatile compound with immense potential in both academic research and industrial applications. Its unique structure, combined with its favorable physical properties, positions it as an essential building block in the creation of advanced chemical entities. As research continues to uncover new avenues for its utilization, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry and beyond.